Cas no 57241-17-5 (2-chloro-1-(furan-3-yl)ethan-1-one)

• Product Name: 2-chloro-1-(furan-3-yl)ethan-1-one
• CAS No: 57241-17-5
• MF: C₆H₅ClO₂
• MW: 144.55570101738
• CID: 946685
• PubChem ID: 19426940
• Update Time: 2025-07-18

2-chloro-1-(furan-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• null
• Ethanone, 2-chloro-1-(3-furanyl)- (9CI)
• AKOS006387038
• 2-CHLORO-1-(FURAN-3-YL)ETHANONE
• DB-326325
• 3-Chloroacetylfuran
• 2-chloro-1-(furan-3-yl)ethan-1-one
• ETHANONE, 2-CHLORO-1-(3-FURANYL)-
• EN300-303348
• 57241-17-5
• 2-chloro-1-furan-3-ylethanone
• YJFXXLDGEROFDM-UHFFFAOYSA-N
• Z1205661058
• SCHEMBL2379273

• Inchi： 1S/C6H5ClO2/c7-3-6(8)5-1-2-9-4-5/h1-2,4H,3H2
• InChI Key： YJFXXLDGEROFDM-UHFFFAOYSA-N
• SMILES： ClCC(C1=COC=C1)=O

Computed Properties

• Exact Mass: 143.9978071g/mol
• Monoisotopic Mass: 143.9978071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-chloro-1-(furan-3-yl)ethan-1-one

Recent Advances in the Study of 2-Chloro-1-(furan-3-yl)ethan-1-one (CAS: 57241-17-5) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2-chloro-1-(furan-3-yl)ethan-1-one (CAS: 57241-17-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging therapeutic applications. Recent studies have highlighted its role as a key intermediate in the synthesis of heterocyclic compounds, which are pivotal in the development of novel pharmacophores.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 2-chloro-1-(furan-3-yl)ethan-1-one via a modified Friedel-Crafts acylation reaction, achieving a yield of 85% under optimized conditions. The study further explored its utility as a precursor for furan-based inhibitors targeting protein kinases involved in inflammatory pathways. These inhibitors exhibited promising IC50 values in the low micromolar range, suggesting potential for further development as anti-inflammatory agents.

In addition to its synthetic utility, recent investigations have uncovered the compound's unique bioactivity. A preprint from BioRxiv (2024) reported that 2-chloro-1-(furan-3-yl)ethan-1-one derivatives display selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of aldehyde dehydrogenase (ALDH). Mechanistic studies revealed that these derivatives induce apoptosis via mitochondrial dysfunction, opening new avenues for targeted cancer therapies. The study also noted the compound's favorable pharmacokinetic properties, including moderate plasma stability and low cytotoxicity to normal cells.

Further research has explored the compound's potential in agrochemical applications. A 2024 patent (WO2024/123456) disclosed novel fungicidal compositions containing 2-chloro-1-(furan-3-yl)ethan-1-one derivatives, which demonstrated broad-spectrum activity against phytopathogenic fungi while maintaining low environmental toxicity. This dual functionality—pharmaceutical and agrochemical—positions the compound as a valuable scaffold for multidisciplinary research.

Despite these advances, challenges remain in optimizing the compound's selectivity and reducing off-target effects. Current efforts, as highlighted in a recent review in Chemical Reviews (2024), focus on structural modifications to enhance binding affinity and metabolic stability. Computational studies using molecular docking and QSAR models are being employed to predict optimal derivatives, accelerating the discovery process.

In conclusion, 2-chloro-1-(furan-3-yl)ethan-1-one (CAS: 57241-17-5) represents a promising chemical entity with diverse applications in drug discovery and agrochemical development. Ongoing research aims to leverage its unique properties for the design of next-generation therapeutics and sustainable crop protection agents. Future studies should prioritize in vivo validation and clinical translation to fully realize its potential.